Cas no 530084-01-6 (BENZENEMETHANOL, 2-AMINO-5-CHLORO-4-NITRO-)

• Product Name: BENZENEMETHANOL, 2-AMINO-5-CHLORO-4-NITRO-
• CAS No: 530084-01-6
• MF: C₇H₇ClN₂O₃
• MW: 202.59508061409
• CID: 3376152
• PubChem ID: 85832518
• Update Time: 2025-04-21

BENZENEMETHANOL, 2-AMINO-5-CHLORO-4-NITRO- Chemical and Physical Properties

Names and Identifiers

• BENZENEMETHANOL, 2-AMINO-5-CHLORO-4-NITRO-
• DTXSID101278992
• 530084-01-6
• 2-Amino-5-chloro-4-nitrobenzenemethanol

• Inchi： 1S/C7H7ClN2O3/c8-5-1-4(3-11)6(9)2-7(5)10(12)13/h1-2,11H,3,9H2
• InChI Key： PYMJTBYCAVXMFV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(CO)C=1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 202.0145198Da
• Monoisotopic Mass: 202.0145198Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 92.1Ų